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Compound of Interest

Compound Name: Isouvaretin

cat. No.: 81212272

Isouvaretin: An In-depth Technical Guide
Executive Summary

Isouvaretin, a chemical compound with the molecular formula C23H2205, remains a molecule
of significant interest yet limited documented research. This guide synthesizes the currently
available public data on its chemical structure and predicted properties. At present, there is a
notable absence of comprehensive experimental data regarding its physicochemical properties,
spectroscopic characteristics, biological activities, and established experimental protocols. This
document serves to consolidate the known information and highlight the areas requiring further
investigation by the scientific community.

Chemical Structure and Identification

Isouvaretin is chemically identified as 1-[4,6-dihydroxy-3-[(2-hydroxyphenyl)methyl]-2-
methoxyphenyl]-3-phenylpropan-1-one. Its structure is characterized by a central
methoxyphenyl ring substituted with hydroxyl groups, a benzyl group, and a phenylpropan-1-
one chain.

Structural Identifiers

For precise identification and use in computational chemistry applications, the following
identifiers are available for Isouvaretin:
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Identifier Type

Value

IUPAC Name

1-[4,6-dihydroxy-3-[(2-hydroxyphenyl)methyl]-2-
methoxyphenyl]-3-phenylpropan-1-one[1]

Molecular Formula

C23H2205[1]

COC1=C(C(=CC(=C1C(=0)CCC2=CC=CC=C2)

SMILES
0)0)CC3=CC=CC=C30[1]
INChl=1S/C23H2205/c1-28-23-17(13-16-9-5-6-
o 10-18(16)24)20(26)14-21(27)22(23)19(25)12-
n

11-15-7-3-2-4-8-15/h2-10,14,24,26-27H,11-
13H2,1H3[1]

Physicochemical Properties

Experimentally determined physicochemical data for Isouvaretin are not readily available in

the public domain. The following table summarizes predicted values that can serve as a

preliminary guide for researchers.

Property Predicted Value Source
Molecular Weight 378.4 g/mol PubChem
XLogP3 4.9 PubChem[1]
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor

5 PubChem
Count
Rotatable Bond Count 7 PubChem

Spectroscopic Data

A comprehensive experimental spectroscopic profile for Isouvaretin, including Nuclear
Magnetic Resonance (*H-NMR, 13C-NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis)
spectroscopy, is not currently documented in publicly accessible literature. Mass spectrometry
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data, specifically predicted collision cross-section values, are available from computational

models.
' fa
Adduct m/z Predicted CCS (A2
[M+H]* 379.15401 190.2
[M+Na]* 401.13595 196.5
[M-H]- 377.13945 196.3
[M+NHa]* 396.18055 199.7
[M+K]* 417.10989 191.3
[M+H-H20]* 361.14399 181.0
[M+HCOO]- 423.14493 208.2
[M+CHsCOO]- 437.16058 214.4

Data sourced from PubChem

predictions.[1]

Biological Activity and Signaling Pathways

As of the date of this guide, there is no published research detailing the biological activities or
the mechanism of action of Isouvaretin. Consequently, no signaling pathways modulated by
this compound have been identified, and therefore, no pathway diagrams can be provided.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Isouvaretin are not available in the current body of scientific literature. The development and
publication of such methods are crucial for advancing the study of this compound.

Conclusion and Future Directions

Isouvaretin presents as a chemical entity with a defined structure but a significant lack of
characterization. The information available is currently limited to its structural identifiers and
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computationally predicted properties. There is a clear need for foundational research to
determine its physicochemical properties, acquire comprehensive spectroscopic data, and
investigate its potential biological activities. Such studies would be invaluable for the scientific
and drug development communities, potentially unlocking new therapeutic applications.
Researchers are encouraged to undertake the synthesis and experimental evaluation of
Isouvaretin to fill the existing knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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